Cas no 145412-91-5 (2-amino-1-(6-bromo-1,3-dioxaindan-5-yl)ethan-1-ol)

• Product Name: 2-amino-1-(6-bromo-1,3-dioxaindan-5-yl)ethan-1-ol
• CAS No: 145412-91-5
• MF: C₉H₁₀BrNO₃
• MW: 260.08460187912
• CID: 6287948
• PubChem ID: 84045801
• Update Time: 2025-06-07

2-amino-1-(6-bromo-1,3-dioxaindan-5-yl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-amino-1-(6-bromo-1,3-dioxaindan-5-yl)ethan-1-ol
• DTXSID501222010
• alpha-(Aminomethyl)-6-bromo-1,3-benzodioxole-5-methanol
• EN300-1996382
• 145412-91-5

• Inchi： 1S/C9H10BrNO3/c10-6-2-9-8(13-4-14-9)1-5(6)7(12)3-11/h1-2,7,12H,3-4,11H2
• InChI Key： UUFHAQFIVQZJTK-UHFFFAOYSA-N
• SMILES： BrC1C=C2C(=CC=1C(CN)O)OCO2

Computed Properties

• Exact Mass: 258.98441g/mol
• Monoisotopic Mass: 258.98441g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 205
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 64.7Ų

Additional information on 2-amino-1-(6-bromo-1,3-dioxaindan-5-yl)ethan-1-ol

2-Amino-1-(6-Bromo-1,3-Dioxaindan-5-Yl)Ethan-1-Ol: A Comprehensive Overview

2-Amino-1-(6-Bromo-1,3-Dioxaindan-5-Yl)Ethan-1-Ol, also known by its CAS number 145412-91-5, is a complex organic compound with significant potential in various fields of chemistry and pharmacology. This compound is characterized by its unique structure, which includes a brominated dioxaindane ring system and an amino alcohol functional group. The combination of these structural elements makes it a versatile molecule with diverse applications in drug discovery, material science, and synthetic chemistry.

The molecular structure of 2-Amino-1-(6-Bromo-1,3-Dioxaindan-5-Yl)Ethan-1-Ol consists of a six-membered dioxaindane ring substituted at the 6-position with a bromine atom and at the 5-position with an ethanamine group. This arrangement creates a rigid yet flexible framework that can be further modified to explore its reactivity and biological activity. Recent studies have highlighted the importance of such structures in designing bioactive molecules due to their ability to interact with various biological targets, including enzymes and receptors.

One of the key features of this compound is its ability to participate in nucleophilic substitution reactions. The bromine atom at the 6-position of the dioxaindane ring serves as an excellent leaving group, enabling substitution reactions under mild conditions. This property has been exploited in recent research to develop novel derivatives with enhanced pharmacokinetic profiles. For instance, researchers have successfully synthesized analogs with improved solubility and bioavailability by modifying the substituents on the dioxaindane ring.

In addition to its chemical versatility, 2-Amino-1-(6-Bromo-1,3-Dioxaindan-5-Yl)Ethan-1-Ol exhibits interesting biological properties. Studies have shown that this compound demonstrates moderate inhibitory activity against certain kinases, making it a promising lead compound for anti-cancer drug development. Furthermore, its amino alcohol functionality allows for potential interactions with DNA, which could be harnessed for developing anti-microbial agents or gene therapy vectors.

The synthesis of this compound involves a multi-step process that typically begins with the preparation of the dioxaindane ring system. Recent advancements in catalytic asymmetric synthesis have enabled the construction of this ring system with high enantioselectivity, which is crucial for exploring stereo-specific biological activities. The subsequent introduction of the amino alcohol group is achieved through nucleophilic substitution or reductive amination, depending on the desired stereochemistry and functional group compatibility.

From an environmental perspective, 2-Amino-1-(6-Bromo-1,3-Dioxaindan-5-Yl)Ethan-1-Ol has been studied for its biodegradability and eco-toxicological effects. Initial findings suggest that it undergoes rapid degradation under aerobic conditions, reducing its potential impact on aquatic ecosystems. However, further studies are required to fully assess its environmental fate and risks.

In conclusion, 2-Amino-1-(6-Bromo-1,3-Dioxaindan-5-Yl)Ethan